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Compound of Interest |

Compound Name: 2-Thiazolamine, 5-iodo-
CAS No.: 41731-32-2
Cat. No.: B3041925
- 7

The 2-aminothiazole moiety is a cornerstone in medicinal chemistry, recognized as a
"privileged structure” due to its presence in a multitude of biologically active compounds and
approved pharmaceuticals.[1] Its unique electronic properties, hydrogen bonding capabilities,
and rigid framework allow it to effectively interact with a wide array of biological targets. The
specific derivative, 2-Amino-5-methylthiazole, serves as a pivotal building block and a highly
valuable intermediate in the synthesis of more complex molecules, most notably in the
production of non-steroidal anti-inflammatory drugs (NSAIDs).[2] This guide offers a
comprehensive technical overview for researchers, scientists, and drug development
professionals, detailing its synthesis, properties, applications, and analytical characterization.

Physicochemical and Spectroscopic Profile

Accurate characterization is the foundation of all chemical research and development. 2-
Amino-5-methylthiazole is typically a white to light yellow crystalline powder.[3] Its core
properties are summarized below.
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Property Value Source(s)
CAS Number 7305-71-7 [41,[3]
Molecular Formula CaHsN2S [41.[3]
Molecular Weight 114.17 g/mol [31.[5]
IUPAC Name 5-methyl-1,3-thiazol-2-amine [5]

Melting Point 93-98 °C [41,[3],[6]

White to Light Yellow
Appearance _ [3].[6]
Crystalline Powder

N Soluble in polar solvents like
Solubility [1]
water and alcohols.

GUABFMPMKJGSBQ-
InChl Key [1]
UHFFFAOYSA-N

Spectroscopic Data

The identity and purity of 2-Amino-5-methylthiazole are confirmed through standard
spectroscopic methods.

e 1H NMR (DMSO-de): The proton NMR spectrum typically shows a singlet for the methyl
protons (CHs) around & 2.32 ppm, a singlet for the C4-proton of the thiazole ring, and a
broad singlet for the amino protons (NHz) around 6 6.91 ppm.[7]

o 13C NMR (Predicted): Key shifts are expected for the C2 (amino-substituted carbon, ~170
ppm), C5 (methyl-substituted carbon), C4, and the methyl carbon.

e Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M+)
corresponding to its molecular weight of approximately 114.17.[7]

e Infrared (IR) Spectroscopy: The IR spectrum displays characteristic absorption bands for N-
H stretching of the primary amine, C=N stretching within the thiazole ring, and C-H stretching
of the methyl group.[7][8]
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Synthesis and Mechanistic Causality

The primary and most efficient route for synthesizing 2-aminothiazole derivatives is the
Hantzsch Thiazole Synthesis.[9][10] This classic condensation reaction provides a reliable
pathway to the core scaffold.

The Hantzsch Thiazole Synthesis

The reaction involves the condensation of an a-halocarbonyl compound with a thiourea.[10] For
2-amino-5-methylthiazole, the logical precursors are a halogenated derivative of acetone (e.g.,
1-chloro-2-propanone or 1-bromo-2-propanone) and thiourea.

Reaction Mechanism: The causality of this reaction is rooted in fundamental principles of
nucleophilicity and electrophilicity.

» Nucleophilic Attack: The process begins with the nucleophilic sulfur atom of thiourea
attacking the electrophilic a-carbon of the haloketone. This is the rate-determining step and
forms an S-alkylated intermediate (isothiouronium salt).

 Intramolecular Cyclization: The terminal amino group of the intermediate then acts as an
intramolecular nucleophile, attacking the electrophilic carbonyl carbon.

o Dehydration: The resulting tetrahedral intermediate readily undergoes dehydration (loss of a
water molecule) to form the stable aromatic thiazole ring.

1-Halo-2-propanone Nucleophilic Attack (S on Ca)
(o-Haloketone)

Ikylation
Intermediate

Intramolecular Cyclization (N on C=0;

Cyclized Intermediate

|
>
>

2-Amino-5-methylthiazole
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Caption: General mechanism of the Hantzsch synthesis for 2-Amino-5-methylthiazole.
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Protocol: Laboratory-Scale Hantzsch Synthesis

This protocol describes a standard procedure for the synthesis of 2-amino-5-methylthiazole.

Materials and Reagents:

1-Chloro-2-propanone (stabilized solution)

Thiourea

Ethanol (or other suitable solvent)

Sodium bicarbonate or other mild base

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic
stirrer, dissolve thiourea (1.0 eq) in ethanol.

Addition of Haloketone: To the stirring solution, add 1-chloro-2-propanone (1.0-1.1 eq)
dropwise at room temperature. An exotherm may be observed.

Reaction: Heat the mixture to reflux (approx. 78°C for ethanol) and maintain for 2-4 hours.
Monitor the reaction's progress using Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Concentrate
the solvent under reduced pressure.

Neutralization: Redissolve the residue in water and neutralize by slowly adding a saturated
solution of sodium bicarbonate until the pH is ~8. This precipitates the free base of 2-amino-
5-methylthiazole.

Isolation: Collect the solid precipitate by vacuum filtration and wash it with cold water.

Purification: The crude product can be purified by recrystallization from a suitable solvent like
ethanol or an ethanol/water mixture to yield the final product.
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o Characterization: Confirm the structure and purity of the synthesized compound using NMR,
MS, and IR spectroscopy, and measure its melting point.

Core Application in Drug Development: Synthesis of
Meloxicam

The primary industrial application of 2-amino-5-methylthiazole is its role as a key intermediate
in the synthesis of Meloxicam, a widely used NSAID for treating arthritis.[2][3] The synthesis
involves a condensation reaction between 2-amino-5-methylthiazole and an activated ester of
4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylic acid 1,1-dioxide.

Causality of the Reaction: This step is an amide bond formation (amidation). The nucleophilic
amino group of 2-amino-5-methylthiazole attacks the electrophilic carbonyl carbon of the ester,
leading to the displacement of the alcohol (e.g., ethanol or methanol) and the formation of the
stable amide linkage found in Meloxicam.[11] The reaction is typically carried out at elevated
temperatures in a high-boiling point solvent like dimethyl sulfoxide (DMSO) or xylene.[11][12]

4 Reactants h
2-Amin0-5-methylthiazo|e Condensation (Amidation)
(Nucleophile) High Temp, DMSO/Xylene]
Meloxicam
Condensation (Amidation) (Amide Product)

.. High T , DMSO/Xyl
4-Hydroxy-2-methyl-2H-1,2-benzothiazine [High Temp ylene]
-3-carboxylate 1,1-dioxide
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Caption: Role of 2-Amino-5-methylthiazole in the final step of Meloxicam synthesis.

Analytical Methodologies

Robust analytical methods are essential for quality control, impurity profiling, and
pharmacokinetic studies. Several techniques are suitable for the quantification of 2-amino-5-
methylthiazole.[13]
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. . Limit of

Analytical . . Accuracy (% Precision (% .
Linearity (R?) Detection
Method Recovery) RSD)
(LOD)

HPLC-UV >0.999 98.5-101.2% <2.0% ~5 ng/mL
LC-MS/MS >0.999 99.1 - 100.8% <1.5% ~0.1 ng/mL
GC-MS >0.998 97.9 - 102.5% < 3.0% ~1 ng/mL
(Data is
representative

and sourced
from generalized
analytical
method
validation
reports.[13])

Expertise in Method Selection:

» HPLC-UV: Offers a good balance of performance, robustness, and accessibility, making it

ideal for routine quality control and assay determination.[13]

o LC-MS/MS: Provides the highest sensitivity and selectivity, making it the gold standard for

bioanalytical studies (e.g., measuring drug levels in plasma) and trace impurity analysis.[13]

o GC-MS: A viable alternative, though it may require derivatization of the amino group to

improve volatility and peak shape.[13]

Protocol: Standard HPLC-UV Method

This protocol provides a starting point for the quantitative analysis of 2-amino-5-methylthiazole.

e Instrumentation: HPLC system with a UV detector.

e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).
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» Mobile Phase: A mixture of acetonitrile and a buffer (e.g., water with 0.1% phosphoric or
formic acid). The exact ratio depends on the specific column and may require optimization.
[14]

e Flow Rate: 1.0 mL/min.

o Detection Wavelength: Determined by measuring the UV absorbance maximum (Amax) of
the compound.

o Sample Preparation: Dissolve the sample in the mobile phase to a concentration within the
pre-determined calibration range. Filter through a 0.45 um syringe filter before injection.

e Quantification: Create a calibration curve using certified reference standards. The
concentration of the unknown sample is determined from this curve.

Safety, Handling, and Storage
As with any laboratory chemical, proper handling and storage are paramount to ensure safety.
o Hazards: 2-Amino-5-methylthiazole is harmful if swallowed and may cause damage to

organs through prolonged or repeated exposure.[15][16] It is also classified as very toxic to
aquatic life with long-lasting effects.[4][15]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat. Use a dust mask or work in a well-ventilated area or fume hood to
avoid inhaling the powder.[4][15]

» Handling: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke when using
this product. Wash hands thoroughly after handling.[4] Avoid formation of dust.

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents.[4][15]

» Disposal: All waste must be handled as hazardous waste in accordance with local, state, and
federal regulations. Avoid release to the environment.[15]

Conclusion
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2-Amino-5-methylthiazole (CAS 7305-71-7) is more than a simple heterocyclic amine; it is a
validated and indispensable building block in modern drug discovery and development. Its
straightforward synthesis via the Hantzsch reaction, coupled with its critical role in the
manufacture of high-value pharmaceuticals like Meloxicam, ensures its continued importance.
A thorough understanding of its properties, synthesis, and analytical behavior, as outlined in
this guide, is essential for any scientist working with this versatile and powerful chemical
intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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